Cas no 2229519-82-6 (4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol)

• Product Name: 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol
• CAS No: 2229519-82-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6437788
• PubChem ID: 165765212
• Update Time: 2025-05-20

4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol
• 2229519-82-6
• EN300-1755081
• 4-[(5-methoxypyridin-3-yl)methyl]piperidin-4-ol

• Inchi： 1S/C12H18N2O2/c1-16-11-6-10(8-14-9-11)7-12(15)2-4-13-5-3-12/h6,8-9,13,15H,2-5,7H2,1H3
• InChI Key： PEHUWQSVRJAFOI-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC=C(C=2)OC)CCNCC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol

Introduction to 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol (CAS No: 2229519-82-6)

4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, identified by its Chemical Abstracts Service (CAS) number 2229519-82-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol consists of a piperidine ring substituted with a 5-methoxypyridine moiety at the 3-position and a methyl group at the 4-position of the piperidine ring. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the methoxy group on the pyridine ring enhances its solubility in polar solvents, which is a critical factor in drug formulation and delivery.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol has been identified as a potential lead compound due to its ability to interact with biological targets in a highly selective manner. Its structural features make it an attractive candidate for further optimization to enhance its pharmacokinetic properties and therapeutic efficacy.

One of the most compelling aspects of 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that molecules with similar structural motifs can modulate neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to interact with serotonin and dopamine receptors suggests that it may have anxiolytic and antidepressant effects, although further research is needed to confirm these findings.

Moreover, the compound's pyridine ring provides a scaffold for additional chemical modifications, allowing researchers to explore various derivatives with enhanced biological activity. The methoxy group at the 5-position of the pyridine ring can be easily functionalized, enabling the synthesis of novel analogs that may exhibit improved binding affinity and reduced side effects. This flexibility makes 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol a valuable starting point for structure-based drug design.

Recent advancements in computational chemistry have also facilitated the rapid screening of potential drug candidates like 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol. Molecular docking simulations have shown that this compound can bind effectively to several protein targets, including enzymes involved in inflammation and pain signaling. These findings align with emerging evidence suggesting that modulating these pathways could lead to novel therapeutic strategies for chronic inflammatory conditions.

The synthesis of 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group at the 5-position of the pyridine ring is typically achieved through nucleophilic substitution reactions, while the piperidine ring is constructed via reductive amination or other cyclization techniques. The final step involves protecting group strategies to ensure regioselective functionalization at the desired positions.

In conclusion, 4-(5-methoxypyridin-3-yl)methylpiperidin-4-ol (CAS No: 2229519-82-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at treating neurological disorders and chronic inflammatory conditions. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a crucial role in shaping the future of medicine.